Cas no 599-61-1 (Bis(3-Aminophenyl) Sulfone)

• Product Name: Bis(3-Aminophenyl) Sulfone
• CAS No: 599-61-1
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• MDL: MFCD00007792
• CID: 38686
• PubChem ID: 11741
• Update Time: 2026-04-08

Bis(3-Aminophenyl) Sulfone Chemical and Physical Properties

Names and Identifiers

• 3,3'-Sulfonyldianiline
• 3,3-Sulfonyldianiline
• 3,3-sulphonyldianiline
• di(3-aminophenyl) sulphone
• 3,3-Diaminodiphenyl sulfone
• 3,3-Diaminodiphenyl sulphone
• 3-Aminophenyl sulphone~Bis(3-aminophenyl) sulphone~3,3-Sulphonyldianiline
• 3-Amino Diphenyl Sulfone
• 3,3'-Diamino Diphenyl Sulphone
• 3,3'-sulphonyldianiline
• Bis(3-aminophenyl) Sulfone
• 3-Aminophenyl sulfone
• 3-(3-aminophenyl)sulfonylaniline
• 3.3'-Diaminodiphenylsulfone
• 3-Aminophenyl-Sulfone
• 3'3 DDS
• 3,3'-Diaminodiphenyl Sulfone
• 3,3'-Diamino diphenylsulfone
• Benzenamine, 3,3'-sulfonylbis-
• Bis(m-aminophenyl) sulfone
• Sulfone, bis(m-aminophenyl)
• 3,3'-Diaminophenyl sulfone
• 3,3'-Sulfonylbis(aniline)
• Sulfone, bis(3-aminophenyl)
• ANILINE, 3,3'-SULFONYLDI-
• 3,3'-Diaminodifenylsulfon
• 3,3'-Sulfonylbisbenzenamine
• 3-3'-diaminodiphenyl sulfone
• 3,3'-Diaminodifenylsulfon [Czech]
• 3-[(3-Aminobenzene)sulfonyl]aniline
• MFCD00007792
• UNII-YFY9Q1LQN9
• FT-0614022
• CAS-599-61-1
• Benzenamine,3'-sulfonylbis-
• NS00001251
• Aniline,3'-sulfonyldi-
• NSC 20610
• 3,3'-diaminodiphenylsulfone
• 3-aminophenyl
• EINECS 209-967-5
• AI3-52564
• 4-13-00-01009 (Beilstein Handbook Reference)
• 3-Aminophenyl sulphone
• BRN 2215938
• CHEMBL1535508
• PerformicAcid
• 3,3'-DDS
• CCG-103405
• SCHEMBL34546
• DS-4850
• A8401
• HMS2342J17
• EN300-34105
• 3-(3-aminobenzenesulfonyl)aniline
• NSC-20610
• AKOS000121015
• Oprea1_316800
• SMR000034089
• benzenamine, 3,3'-sulfonylbis-;3,3'-sulphonyldianiline;3,3'-sulfonyldianiline;aniline, 3,3'-sulfonyldi-;benzenamine, 3,3'-sulfonylbis- 3,3'-sulphonyldianiline 3,3'-sulfonyldianiline aniline, 3,3'-sulfonyldi-
• 3,3'-DAS
• B0394
• Tox21_301737
• 599-61-1
• SR-01000391773-1
• 3-(3-Aminophenylsulfonyl)aniline
• Q27294498
• NCGC00256038-01
• NSC20610
• YFY9Q1LQN9
• {3-[(3-aminophenyl)sulfonyl]phenyl}amine
• CS-0105060
• MLS000080522
• DTXCID1024962
• SR-01000391773
• AC-10821
• DTXSID3044962
• HMS1607H21
• 3-[(3-Aminophenyl)sulfonyl]phenylamine #
• 3,3'-Sulfonyldianiline-
• D76499
• EC 209-967-5
• W-105294
• WLN: ZR CSWR CZ
• BIDD:GT0652
• 3,3'-DiaMino Dipheny
• 3,3'-Diaminodiphenyl Sulfone 3,3'-Sulfonyldianiline
• 3,3'-DIAMINODIPHENYL SULFONE FOR SYNTHES
• 3,3'-Diaminodiphenyl sulfone for synthesis
• 3,3-Aminophenyl sulfone
• 3'-Sulfonyldianiline
• STK389349
• BBL027660
• 3,3-Diaminodiphenylsulfone
• DB-053502
• Bis(3-Aminophenyl) Sulfone

• MDL： MFCD00007792
• Inchi： 1S/C12H12N2O2S/c13-9-3-1-5-11(7-9)17(15,16)12-6-2-4-10(14)8-12/h1-8H,13-14H2
• InChI Key： LJGHYPLBDBRCRZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(N)C=1)(C1C=CC=C(N)C=1)(=O)=O
• BRN： 2215938

Computed Properties

• Exact Mass: 248.06200
• Monoisotopic Mass: 248.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 94.6

Experimental Properties

• Color/Form: Powder
• Density: 1.2701 (rough estimate)
• Melting Point: 170.0 to 175.0 deg-C
• Boiling Point: 542.8°Cat760mmHg
• Flash Point: 282.1°C
• Refractive Index: 1.5950 (estimate)
• Solubility: Soluble in DMSO (a little) \ methanol (a little)
• Water Partition Coefficient: Slightly soluble
• PSA: 94.56000
• LogP: 3.92700
• Solubility: It is insoluble in cold water and alcohol, insoluble in alkali, and soluble in dilute inorganic salt solution.
• pka: 3.16±0.10(Predicted)

Bis(3-Aminophenyl) Sulfone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S37/39
• RTECS：BY8800000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38; R22
• TSCA：Yes
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds
• Material Chemicals High Polymer Materials
• Solvents and Organic Chemicals Organic Compounds

Additional information on Bis(3-Aminophenyl) Sulfone

Bis(3-Aminophenyl) Sulfone (CAS No. 599-61-1): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

Bis(3-Aminophenyl) Sulfone, with the chemical identifier CAS No. 599-61-1, is a heterocyclic organic compound that has garnered significant attention in the realms of chemical biology and medicinal chemistry. This compound, characterized by its sulfone functional group and two amino-substituted phenyl rings, exhibits a unique structural framework that lends itself to diverse applications in drug discovery and material science. The sulfone moiety, in particular, is well-documented for its pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities, making Bis(3-Aminophenyl) Sulfone a promising candidate for further exploration.

The synthesis of Bis(3-Aminophenyl) Sulfone typically involves the reaction of 3-aminophenol with sulfur trioxide or other sulfonating agents, yielding a bis-sulfonated derivative. This process highlights the compound's versatility in chemical transformations and its adaptability to various synthetic pathways. The presence of two amino groups on the phenyl rings enhances its reactivity, allowing for further functionalization and conjugation with other bioactive molecules. Such modifications are crucial in developing novel therapeutic agents that target specific biological pathways.

In recent years, Bis(3-Aminophenyl) Sulfone has been extensively studied for its potential in modulating inflammatory responses. Research indicates that sulfone derivatives can inhibit the activity of key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). This mechanism of action makes Bis(3-Aminophenyl) Sulfone a valuable compound for developing anti-inflammatory drugs with minimal side effects. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in treating neuroinflammatory disorders.

The anticancer properties of Bis(3-Aminophenyl) Sulfone have also been a subject of intense investigation. Studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and inhibiting the expression of anti-apoptotic proteins. Additionally, its ability to inhibit tyrosine kinases—enzymes critical for cancer cell proliferation—has opened new avenues for developing targeted therapies. The structural features of Bis(3-Aminophenyl) Sulfone, particularly the sulfone group and amino-substituted phenyl rings, contribute to its efficacy in binding to cancer-specific targets and disrupting their function.

Another notable application of Bis(3-Aminophenyl) Sulfone lies in its role as an intermediate in the synthesis of advanced materials. Its unique chemical properties make it suitable for creating polymers with enhanced thermal stability and mechanical strength. These materials find applications in aerospace, automotive industries, and electronics, where high-performance polymers are essential. The sulfone group's ability to form strong intermolecular interactions also contributes to the development of high-performance coatings and adhesives.

The pharmacokinetic profile of Bis(3-Aminophenyl) Sulfone is another critical aspect that has been thoroughly examined. Research has shown that this compound exhibits moderate solubility in water and lipids, facilitating its absorption and distribution throughout the body. Its half-life is relatively short but sufficient for therapeutic purposes when administered orally or intravenously. Additionally, studies on its metabolism indicate that it is primarily excreted through urine, minimizing accumulation and potential toxicity.

In conclusion, Bis(3-Aminophenyl) Sulfone (CAS No. 599-61-1) is a multifaceted compound with significant implications in chemical biology and medicinal chemistry. Its structural features enable diverse applications ranging from anti-inflammatory and anticancer therapies to advanced material synthesis. The ongoing research into this compound continues to uncover new possibilities for its use in improving human health and advancing technological innovations.